Cas no 2770487-86-8 ((9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2770487-86-8
• MF: C₂₃H₂₃NO₂
• MW: 345.43422627449
• CID: 6036032
• PubChem ID: 165994260
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37397462
• 2770487-86-8
• (9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C23H23NO2/c1-2-3-9-17-10-8-15-24(17)23(25)26-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h1,4-7,11-14,17,22H,3,8-10,15-16H2
• InChI Key： DKYPTOHAUPJTQY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC1CCC#C)=O

Computed Properties

• Exact Mass: 345.172878976g/mol
• Monoisotopic Mass: 345.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate

Comprehensive Guide to (9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate (CAS No. 2770487-86-8)

(9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate (CAS No. 2770487-86-8) is a specialized organic compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of N-fluorenylmethoxycarbonyl (Fmoc) protected pyrrolidine derivatives, which are crucial intermediates in peptide synthesis and drug development. Its unique structure, featuring both a fluorenylmethyloxycarbonyl (Fmoc) group and a but-3-yn-1-yl substituent, makes it highly valuable for click chemistry applications and bioconjugation strategies.

The Fmoc-protected pyrrolidine derivative has gained significant attention in recent years due to its role in the synthesis of bioactive molecules and its compatibility with solid-phase peptide synthesis (SPPS). Researchers often utilize this compound to introduce alkyne-functionalized pyrrolidine scaffolds into complex molecular architectures, enabling the development of novel therapeutics and diagnostic agents. The presence of the but-3-yn-1-yl group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern bioconjugation techniques.

From a chemical perspective, (9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate exhibits several noteworthy properties. The Fmoc protecting group provides excellent stability under basic conditions while being readily cleavable under mild acidic conditions, making it ideal for sequential peptide synthesis. The pyrrolidine ring contributes to the compound's conformational rigidity, which can influence the biological activity of resulting molecules. Additionally, the terminal alkyne functionality offers a versatile handle for further chemical modifications through click chemistry approaches.

In pharmaceutical applications, this compound serves as a key building block for the development of peptide-based drugs and small molecule therapeutics. Its structural features make it particularly valuable for creating targeted drug delivery systems and molecular probes used in biomedical research. Recent studies have explored its potential in developing GPCR modulators and enzyme inhibitors, addressing current challenges in drug discovery for neurological disorders and metabolic diseases.

The synthesis and application of CAS 2770487-86-8 align with several trending topics in chemical research, including green chemistry approaches to peptide synthesis and the development of biocompatible conjugation techniques. As the pharmaceutical industry continues to emphasize precision medicine and personalized therapeutics, compounds like this Fmoc-protected pyrrolidine derivative are becoming increasingly important for creating tailored molecular solutions.

Quality control and characterization of (9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is critical for research applications. Proper storage conditions, typically at low temperatures in anhydrous environments, help maintain the compound's stability over extended periods.

The market for specialized Fmoc-protected amino acid derivatives and functionalized heterocycles has seen steady growth, driven by increasing demand in pharmaceutical R&D and academic research. CAS 2770487-86-8 represents an important niche product in this market, with suppliers offering various quantities to meet different research needs. Current industry trends suggest growing interest in such multifunctional building blocks that can streamline drug discovery processes.

From a safety perspective, while (9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate is not classified as hazardous, standard laboratory precautions should be observed when handling this compound. This includes using appropriate personal protective equipment and working in well-ventilated areas. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

Future research directions for this compound may explore its potential in nanotechnology applications, particularly in the development of functionalized nanomaterials for biomedical uses. The combination of its Fmoc protection and alkyne functionality makes it an attractive candidate for creating sophisticated molecular architectures with precise control over structure and function.

In conclusion, (9H-fluoren-9-yl)methyl 2-(but-3-yn-1-yl)pyrrolidine-1-carboxylate (CAS No. 2770487-86-8) represents a versatile and valuable tool in modern chemical and pharmaceutical research. Its unique structural features and compatibility with various synthetic methodologies position it as an important compound for advancing drug discovery and bioconjugation technologies. As research in these areas continues to evolve, the demand for such specialized building blocks is expected to grow, driving further innovation in their synthesis and application.